Cas no 14925-09-8 (N-Methylbiphenyl-2-amine)

• Product Name: N-Methylbiphenyl-2-amine
• CAS No: 14925-09-8
• MF: C₁₃H₁₃N
• MW: 183.249023199081
• MDL: MFCD00179576
• CID: 839047
• PubChem ID: 12246986
• Update Time: 2025-06-14

N-Methylbiphenyl-2-amine Chemical and Physical Properties

Names and Identifiers

• N-Methylbiphenyl-2-amine
• [1,1'-biphenyl]-2-amine, N-methyl-
• LogP
• N-Methyl-2-biphenylylamine
• o-(N-Methylamino)biphenyl
• 2-(Methylamino)biphenyl
• 2-(N-Methylamino)-1,1'-biphenyl
• N-Methyl-(1,1'-biphenyl)-2-aMine
• N-methyl-2-phenylaniline
• Biphenyl-2-yl-methyl-amine
• [1,1'-Biphenyl]amine, N-methyl-
• N-methyl-[1,1'-biphenyl]-2-amine
• methylaminobiphenyl
• N-Methyl-o-phenylaniline
• CARILLOXVAEKID-UHFFFAOYSA-N
• RP24414
• AB002
• MFCD00179576
• DB-012504
• SY045937
• EN300-58838
• 14925-09-8
• GS-4211
• CS-W019420
• AKOS000251311
• SCHEMBL1039296
• 2-(N-Methylamino)-1,1'-biphenyl, min. 95%

• MDL： MFCD00179576
• Inchi： 1S/C13H13N/c1-14-13-10-6-5-9-12(13)11-7-3-2-4-8-11/h2-10,14H,1H3
• InChI Key： CARILLOXVAEKID-UHFFFAOYSA-N
• SMILES： N(C)C1C=CC=CC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 183.10489
• Monoisotopic Mass: 183.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12

Experimental Properties

• Density: 1.052
• PSA: 12.03
• Sensitiveness: air sensitive

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N-Methylbiphenyl-2-amine

Comprehensive Overview of N-Methylbiphenyl-2-amine (CAS No. 14925-09-8): Properties, Applications, and Industry Insights

N-Methylbiphenyl-2-amine (CAS No. 14925-09-8) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and material science. This aromatic amine derivative, characterized by its biphenyl backbone and methylamine substitution, has garnered significant attention due to its unique chemical properties and functional adaptability. Researchers and industry professionals frequently search for terms like "N-Methylbiphenyl-2-amine synthesis," "CAS 14925-09-8 uses," and "biphenylamine derivatives," reflecting its relevance in modern chemical innovation.

The molecular structure of N-Methylbiphenyl-2-amine combines a biphenyl core with a methylamino group at the second position, offering distinct electronic and steric effects. This configuration enables interactions with various biological targets and materials, making it valuable in drug discovery and polymer chemistry. Recent studies highlight its potential as a building block for fluorescent probes and organic semiconductors, aligning with the growing demand for sustainable materials in electronics. Keywords such as "amine-functionalized biphenyls" and "CAS 14925-09-8 solubility" are often associated with its physicochemical profiling.

In pharmaceutical research, N-Methylbiphenyl-2-amine serves as a precursor for bioactive molecules targeting neurological and inflammatory pathways. Its structural motif is found in compounds under investigation for their kinase inhibition and receptor modulation properties. The compound's stability under physiological conditions has also spurred interest in "drug delivery systems" and "prodrug design," topics frequently explored in academic literature. Additionally, its role in catalysis and ligand design underscores its importance in synthetic chemistry.

From an industrial perspective, CAS No. 14925-09-8 is utilized in the production of high-performance polymers and liquid crystals, catering to advancements in display technologies and lightweight materials. Environmental considerations have also driven research into its biodegradation and green synthesis methods, addressing concerns about sustainable manufacturing. Searches for "N-Methylbiphenyl-2-amine suppliers" and "14925-09-8 safety data" reflect its commercial and regulatory significance.

Emerging trends, such as the integration of AI-driven molecular modeling, have accelerated the exploration of N-Methylbiphenyl-2-amine's potential. Computational studies predict its utility in energy storage and carbon capture applications, further expanding its industrial footprint. As the scientific community prioritizes eco-friendly chemistry, this compound's adaptability positions it as a key player in next-generation innovations.

In summary, N-Methylbiphenyl-2-amine (CAS No. 14925-09-8) exemplifies the intersection of traditional organic chemistry and cutting-edge technology. Its multifaceted applications—from life sciences to advanced materials—make it a subject of enduring interest, as evidenced by frequent queries like "biphenylamine derivatives in medicine" and "14925-09-8 patent applications." Ongoing research promises to unlock further possibilities, solidifying its role in sustainable industrial progress.